![molecular formula C22H18N6OS B5578039 2-[(4,5-diphenyl-4H-1,2,4-triazol-3-yl)thio]-N'-(3-pyridinylmethylene)acetohydrazide](/img/structure/B5578039.png)
2-[(4,5-diphenyl-4H-1,2,4-triazol-3-yl)thio]-N'-(3-pyridinylmethylene)acetohydrazide
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Overview
Description
2-[(4,5-diphenyl-4H-1,2,4-triazol-3-yl)thio]-N'-(3-pyridinylmethylene)acetohydrazide is a useful research compound. Its molecular formula is C22H18N6OS and its molecular weight is 414.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 414.12628039 g/mol and the complexity rating of the compound is 564. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Molecular Structure Investigations
2-[(4,5-diphenyl-4H-1,2,4-triazol-3-yl)thio]-N'-(3-pyridinylmethylene)acetohydrazide, as a part of heterocyclic chemistry, is involved in various synthesis pathways for creating novel compounds with potential biological activities. For instance, the synthesis of 4-amino-5-(4,6-diphenyl-2-pyrimidinyl)-3,4-dihydro-2H-1,2,4-triazole-3-thione demonstrates the compound's role in forming derivatives through reaction with thiocarbonyl hydrazide, leading to alkylated derivatives or thiadiazines upon further modification. Such synthetic pathways highlight its versatility in generating new chemical entities for further evaluation of their biological or physical properties (Mekuskiene & Vainilavicius, 2007).
Antimicrobial and Anticancer Activities
Research has shown that derivatives of such compounds exhibit antimicrobial and anticancer activities. Novel benzothiazole acylhydrazones, for instance, have been synthesized and evaluated for their anticancer potential, demonstrating the role of structural modifications in enhancing biological activities. These studies provide a foundation for developing new therapeutic agents based on the compound's core structure (Osmaniye et al., 2018). Similarly, the synthesis of new triazole and thiadiazole hybrids has been explored, with findings indicating moderate to good antimicrobial activities, suggesting the compound's derivatives could serve as potential antimicrobial agents (Saeed & Mumtaz, 2017).
Future Directions
The 1,2,4-triazole scaffold, which is part of this compound, has been the subject of considerable attention due to its economic importance, including as compounds with biological activity . Therefore, future research could focus on synthesizing 1,2,4-triazole thiol derivatives containing biologically important functional groups . This could lead to the development of new materials involving 1,2,4-triazole systems .
Properties
IUPAC Name |
2-[(4,5-diphenyl-1,2,4-triazol-3-yl)sulfanyl]-N-[(E)-pyridin-3-ylmethylideneamino]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H18N6OS/c29-20(25-24-15-17-8-7-13-23-14-17)16-30-22-27-26-21(18-9-3-1-4-10-18)28(22)19-11-5-2-6-12-19/h1-15H,16H2,(H,25,29)/b24-15+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AXMHGQHORDUOKF-BUVRLJJBSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NN=C(N2C3=CC=CC=C3)SCC(=O)NN=CC4=CN=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)C2=NN=C(N2C3=CC=CC=C3)SCC(=O)N/N=C/C4=CN=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H18N6OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
414.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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